3-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-[2-chloro-5-(trifluoromethyl)anilino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H10ClF3N4O2S/c20-15-6-3-13(19(21,22)23)7-16(15)25-9-12(8-24)18-26-17(10-30-18)11-1-4-14(5-2-11)27(28)29/h1-7,9-10,25H/b12-9+
• InChI Key: ZDZCULUJSKCDEK-FMIVXFBMSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C(=CNC3=C(C=CC(=C3)C(F)(F)F)Cl)C#N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C2=CSC(=N2)/C(=C/NC3=C(C=CC(=C3)C(F)(F)F)Cl)/C#N)[N+](=O)[O-]
• Molecular Formula: C19H10ClF3N4O2S
• Molecular Weight: 450.8 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a trifluoromethyl group attached to a phenyl ring, an amino group, a thiazole ring, and a nitrile group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic phenyl and thiazole rings suggests that the compound could have planar sections. The electronegative trifluoromethyl group could create a polar region in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the amino group could participate in acid-base reactions, the nitrile group could undergo hydrolysis to form a carboxylic acid, and the thiazole ring could take part in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the trifluoromethyl group could increase the compound’s lipophilicity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s designed to be a pharmaceutical, it could interact with biological targets in the body. The trifluoromethyl group, for instance, is often used in pharmaceuticals to improve stability and lipophilicity.

Future Directions

The future directions for this compound would depend on its intended applications. If it shows promising properties, it could be further optimized and studied in various fields such as pharmaceuticals or materials science.